Cas no 103576-47-2 (Methyl 3-oxo-2-tetradecanoyloctadecanoate)

Methyl 3-oxo-2-tetradecanoyloctadecanoate structure
103576-47-2 structure
Product Name:Methyl 3-oxo-2-tetradecanoyloctadecanoate
CAS No:103576-47-2
MF:C33H62O4
MW:522.842991352081
CID:2623531
PubChem ID:13915230
Update Time:2025-04-21

Methyl 3-oxo-2-tetradecanoyloctadecanoate Chemical and Physical Properties

Names and Identifiers

    • DTXSID90552442
    • DTXCID20503225
    • 103576-47-2
    • METHYL 3-OXO-2-TETRADECANOYLOCTADECANOATE
    • Methyl 3-oxo-2-tetradecanoyloctadecanoate
    • Inchi: 1S/C33H62O4/c1-4-6-8-10-12-14-16-17-19-21-23-25-27-29-31(35)32(33(36)37-3)30(34)28-26-24-22-20-18-15-13-11-9-7-5-2/h32H,4-29H2,1-3H3
    • InChI Key: FMYSWTLMSSCYFQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)OC)C(CCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 522.46481045Da
  • Monoisotopic Mass: 522.46481045Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 30
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.5
  • Topological Polar Surface Area: 60.4Ų
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